Cas no 554419-94-2 (Phosphonium, 2-butene-1,4-diylbis[triphenyl-)

Phosphonium, 2-butene-1,4-diylbis[triphenyl- structure
554419-94-2 structure
Product Name:Phosphonium, 2-butene-1,4-diylbis[triphenyl-
CAS No:554419-94-2
MF:C40H36P2
MW:578.661372184753
CID:351926
PubChem ID:3456453
Update Time:2025-04-19

Phosphonium, 2-butene-1,4-diylbis[triphenyl- Chemical and Physical Properties

Names and Identifiers

    • triphenyl(4-triphenylphosphaniumylbut-2-enyl)phosphanium
    • 554419-94-2
    • DTXSID90392648
    • Phosphonium, 2-butene-1,4-diylbis[triphenyl-
    • Inchi: 1S/C40H36P2/c1-7-21-35(22-8-1)41(36-23-9-2-10-24-36,37-25-11-3-12-26-37)33-19-20-34-42(38-27-13-4-14-28-38,39-29-15-5-16-30-39)40-31-17-6-18-32-40/h1-32H,33-34H2/q+2
    • InChI Key: UOISPEMFOAAJLR-UHFFFAOYSA-N
    • SMILES: [P+](C1C=CC=CC=1)(C1C=CC=CC=1)(C1C=CC=CC=1)CC=CC[P+](C1C=CC=CC=1)(C1C=CC=CC=1)C1C=CC=CC=1

Computed Properties

  • Exact Mass: 578.22948
  • Monoisotopic Mass: 578.22922514g/mol
  • Isotope Atom Count: 0
  • Hydrogen Bond Donor Count: 0
  • Hydrogen Bond Acceptor Count: 0
  • Heavy Atom Count: 42
  • Rotatable Bond Count: 10
  • Complexity: 623
  • Covalently-Bonded Unit Count: 1
  • Defined Atom Stereocenter Count: 0
  • Undefined Atom Stereocenter Count : 0
  • Defined Bond Stereocenter Count: 0
  • Undefined Bond Stereocenter Count: 1
  • XLogP3: 9.3
  • Topological Polar Surface Area: 0Ų

Experimental Properties

  • PSA: 0

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